Cas no 4891-67-2 (3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione)

3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione structure
4891-67-2 structure
Product Name:3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione
CAS No:4891-67-2
MF:C8H4O3
MW:148.115562438965
CID:1518799
PubChem ID:62554
Update Time:2025-04-21

3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione
    • LS-13397
    • JK59C6Z8NT
    • J637.985K
    • 3-Oxabicyclo(3.3.1)nona-1(9),5,7-triene-2,4-dione
    • UNII-JK59C6Z8NT
    • Q27281540
    • SCHEMBL27505
    • DTXSID0041488
    • isophthalic anhydride
    • NS00123235
    • 4891-67-2
    • Inchi: 1S/C8H4O3/c9-7-5-2-1-3-6(4-5)8(10)11-7/h1-4H
    • InChI Key: LNYYKKTXWBNIOO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2)C(=O)O1

Computed Properties

  • Exact Mass: 148.016
  • Monoisotopic Mass: 148.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.444
  • Boiling Point: 295°C at 760 mmHg
  • Flash Point: 143.8°C
  • Refractive Index: 1.612
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